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Compound of Interest

Compound Name: Tellurium-122

Cat. No.: B082960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the use of Tellurium-122 as a starting material for the

production of radioiodine isotopes, primarily Iodine-123, for use in gamma imaging applications

such as Single-Photon Emission Computed Tomography (SPECT). While Tellurium-122 itself

is a stable isotope and not directly used for imaging, its role as a target material in cyclotron

production is critical for nuclear medicine.

Section 1: Overview of Tellurium-122 Applications
Tellurium-122 (¹²²Te) serves as a crucial precursor in the production of radioisotopes for

medical imaging. Its primary application in the context of gamma imaging is as a target material

for cyclotron-based production of Iodine-123 (¹²³I), a widely used radionuclide for SPECT

imaging.[1] The nuclear reaction ¹²²Te(d,n)¹²³I is a notable production route.[2][3] Although less

common, the production of the short-lived positron emitter Iodine-122 (¹²²I, half-life of 3.6

minutes) from ¹²²Te is also possible.[4][5] Due to its very short half-life, the clinical utility of ¹²²I is

limited.

The resulting ¹²³I is then incorporated into various radiopharmaceuticals for diagnostic imaging

of a range of physiological and pathological conditions, with thyroid imaging being the most

prominent application.[6][7]
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Section 2: Production of Iodine-123 from Tellurium-
122
The production of high-purity ¹²³I for medical use is a multi-step process that involves target

preparation, cyclotron irradiation, and subsequent separation and purification of the

radioiodine.

Experimental Workflow: ¹²³I Production
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Target Preparation

Cyclotron Irradiation

Separation & Purification

Final Product

Enriched ¹²²TeO₂ Powder

Pressed TeO₂ Target on Backing Plate

Pressing & Sintering

Deuteron Beam Irradiation
¹²²Te(d,n)¹²³I

Dry Distillation
(Thermochromatography)

Transfer of irradiated target

Trapping of ¹²³I

¹²³I vapor

Final Purification

[¹²³I]Sodium Iodide Solution
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Quality Control Tests

[¹²³I]NaI Solution

Radionuclidic Purity
(Gamma Spectroscopy)

Radiochemical Purity
(Chromatography)

Chemical Purity
(e.g., Te content)

Sterility Testing

Pyrogen (Endotoxin) Test

Final Product Release
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Patient with Suspected
Thyroid Abnormality
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No

Image Analysis:
Uptake & Distribution

Hot Nodule
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Cold Nodule
(Hypofunctioning)
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Diffuse Uptake
(e.g., Graves' Disease)

Generalized increased uptake
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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